Cas no 1807297-47-7 (2-Cyano-6-hydroxynicotinic acid)
2-Cyano-6-hydroxynicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-6-hydroxynicotinic acid
-
- Inchi: 1S/C7H4N2O3/c8-3-5-4(7(11)12)1-2-6(10)9-5/h1-2H,(H,9,10)(H,11,12)
- InChI Key: FYNJYYHMVOEDFC-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C(=O)O)=C(C#N)N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 356
- XLogP3: -0.6
- Topological Polar Surface Area: 90.2
2-Cyano-6-hydroxynicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008381-250mg |
2-Cyano-6-hydroxynicotinic acid |
1807297-47-7 | 95% | 250mg |
$1019.20 | 2023-09-02 | |
| Alichem | A029008381-1g |
2-Cyano-6-hydroxynicotinic acid |
1807297-47-7 | 95% | 1g |
$3068.70 | 2023-09-02 |
2-Cyano-6-hydroxynicotinic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-Cyano-6-hydroxynicotinic acid
2-Cyano-6-Hydroxynicotinic Acid: A Comprehensive Overview
2-Cyano-6-hydroxynicotinic acid, also known by its CAS number 1807297-47-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a form of vitamin B3. The presence of the cyano group at the 2-position and the hydroxyl group at the 6-position in its structure contributes to its distinct chemical and biological characteristics.
The synthesis of 2-cyano-6-hydroxynicotinic acid involves a series of carefully controlled reactions, often utilizing advanced organic chemistry techniques. Researchers have explored various synthetic pathways, including substitution reactions and oxidation processes, to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, aiming to minimize environmental impact while maintaining high efficiency in the synthesis process.
2-Cyano-6-hydroxynicotinic acid has demonstrated promising pharmacological properties, particularly in the context of its potential as a drug candidate. Preclinical studies have shown that this compound exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, it has been found to possess anti-inflammatory properties, making it a potential candidate for treating inflammatory conditions such as arthritis.
The structural uniqueness of 2-cyano-6-hydroxynicotinic acid also lends itself to applications in materials science. Researchers have investigated its use as a building block for constructing advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have highlighted the importance of understanding the compound's coordination chemistry and its ability to form stable networks with metal ions.
In terms of bioavailability and pharmacokinetics, studies have been conducted to evaluate how 2-cyano-6-hydroxynicotinic acid is absorbed, distributed, metabolized, and excreted within the body. These studies are crucial for determining its suitability as an orally administered drug. Results indicate that the compound has moderate bioavailability, which can be enhanced through formulation strategies such as encapsulation in lipid nanoparticles or other delivery systems.
The safety profile of 2-cyano-6-hydroxynicotinic acid has also been a focus of recent research. Acute and chronic toxicity studies have been conducted to assess its potential risks. Findings suggest that the compound is relatively non-toxic at therapeutic doses, although further long-term studies are required to fully understand its safety profile.
In conclusion, 2-cyano-6-hydroxynicotinic acid, with its CAS number 1807297-47-7, represents a versatile compound with a wide range of potential applications in medicine, materials science, and beyond. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for innovative uses in both therapeutic and industrial contexts.
1807297-47-7 (2-Cyano-6-hydroxynicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)